Cas no 908846-88-8 ((2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid)

• Product Name: (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid
• CAS No: 908846-88-8
• MF: C₂₆H₂₁FN₂O₄
• MW: 444.454350233078
• MDL: MFCD24842544
• CID: 1057379
• PubChem ID: 72699110
• Update Time: 2024-10-26

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-5-fluoro-L-tryptophan
• Fmoc-Trp(5-F)-OH
• N-Fmoc-5-fluoro-L-tryptophan
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid
• SC1112
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-5-fluoro-L-tryptophan (ACI)
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-3-(5-fluoro-1H-indol-3-yl)propanoic acid
• L-Tryptophan, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-5-fluoro-
• 908846-88-8
• (2S)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-3-(5-FLUORO-1H-INDOL-3-YL)PROPANOIC ACID
• SCHEMBL23042925
• Fmoc-L-5-fluoroTryptophan
• MFCD24842544
• N-fmoc-(s)-5-fluorotryptophan
• AS-54572
• CS-0012678
• AKOS027256138
• (S)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(5-FLUORO-1H-INDOL-3-YL)PROPANOICACID

• MDL： MFCD24842544
• Inchi： 1S/C26H21FN2O4/c27-16-9-10-23-21(12-16)15(13-28-23)11-24(25(30)31)29-26(32)33-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,12-13,22,24,28H,11,14H2,(H,29,32)(H,30,31)/t24-/m0/s1
• InChI Key： GIFXTRKMFUWKHR-DEOSSOPVSA-N
• SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)O)CC1=CNC2C=CC(=CC1=2)F

Computed Properties

• Exact Mass: 444.14900
• Monoisotopic Mass: 444.14853532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• PSA: 94.91000
• LogP: 5.04580